![molecular formula C14H25NO B4922965 2,2,3-trimethyl-6-(1-piperidinyl)-4-hexyn-3-ol](/img/structure/B4922965.png)
2,2,3-trimethyl-6-(1-piperidinyl)-4-hexyn-3-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,2,3-trimethyl-6-(1-piperidinyl)-4-hexyn-3-ol is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It is a member of the alkyne family and is commonly referred to as TPA023.
Mechanism of Action
The exact mechanism of action of 2,2,3-trimethyl-6-(1-piperidinyl)-4-hexyn-3-ol is not fully understood. However, it is believed to act as a positive allosteric modulator of the GABA-A receptor. This results in an increase in the activity of the GABA-A receptor, which is responsible for the inhibitory effects of GABA in the central nervous system.
Biochemical and Physiological Effects:
This compound has been shown to have significant biochemical and physiological effects. It has been found to increase the duration of the open state of the GABA-A receptor, leading to an increase in the inhibitory effects of GABA. Moreover, it has also been shown to enhance the binding of GABA to the GABA-A receptor, resulting in an increase in the inhibitory effects of GABA.
Advantages and Limitations for Lab Experiments
2,2,3-trimethyl-6-(1-piperidinyl)-4-hexyn-3-ol has several advantages and limitations for lab experiments. One of the advantages is that it has been extensively studied in animal models, which makes it a promising candidate for further investigation in humans. Moreover, it has also been found to have a high affinity for the GABA-A receptor, which makes it a potent modulator of the receptor. However, one of the limitations is that its exact mechanism of action is not fully understood, which makes it difficult to predict its effects in humans.
Future Directions
There are several future directions for the study of 2,2,3-trimethyl-6-(1-piperidinyl)-4-hexyn-3-ol. One of the directions is to investigate its potential use in the treatment of anxiety, depression, and epilepsy in humans. Moreover, it can also be studied for its potential use in the treatment of other neurological disorders such as schizophrenia and bipolar disorder. Additionally, future studies can focus on the development of more potent and selective allosteric modulators of the GABA-A receptor.
Synthesis Methods
2,2,3-trimethyl-6-(1-piperidinyl)-4-hexyn-3-ol can be synthesized using a multistep process. The first step involves the reaction of 2,2,3-trimethyl-4-pentyn-3-ol with piperidine to form 2,2,3-trimethyl-6-(1-piperidinyl)-4-pentyn-3-ol. The second step involves the oxidation of 2,2,3-trimethyl-6-(1-piperidinyl)-4-pentyn-3-ol using a suitable oxidizing agent such as potassium permanganate to form this compound.
Scientific Research Applications
2,2,3-trimethyl-6-(1-piperidinyl)-4-hexyn-3-ol has been extensively studied for its potential therapeutic applications. It has been shown to have anxiolytic, anticonvulsant, and sedative effects in animal models. Moreover, it has also been investigated for its potential use in the treatment of various neurological disorders such as anxiety, depression, and epilepsy.
Properties
IUPAC Name |
2,2,3-trimethyl-6-piperidin-1-ylhex-4-yn-3-ol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H25NO/c1-13(2,3)14(4,16)9-8-12-15-10-6-5-7-11-15/h16H,5-7,10-12H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NDHPXRNUMRFRRQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(C)(C#CCN1CCCCC1)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H25NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.